
Application Note: Comprehensive
Characterization of 3-Formyl-1H-indazole-6-

carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-Formyl-1H-indazole-6-carboxylic

acid

Cat. No.: B1343050 Get Quote

Abstract
This application note provides a detailed guide to the analytical methods for the comprehensive

characterization of 3-Formyl-1H-indazole-6-carboxylic acid, a key intermediate in

pharmaceutical synthesis. The protocols outlined herein are designed to ensure the identity,

purity, and stability of the compound, employing a multi-technique approach. This guide is

intended for researchers and professionals in drug development and quality control, offering

robust methodologies and the scientific rationale behind experimental choices.

Introduction
3-Formyl-1H-indazole-6-carboxylic acid (C₉H₆N₂O₃, Molecular Weight: 190.16 g/mol ) is a

heterocyclic compound of significant interest in medicinal chemistry.[1] Its unique structural

features, comprising an indazole core, a formyl group, and a carboxylic acid moiety, make it a

versatile building block for the synthesis of various therapeutic agents. Given its role as a

critical intermediate, ensuring its chemical integrity is paramount for the successful

development of downstream products.

This document details a suite of analytical techniques for the thorough characterization of this

molecule. The methods described are designed to provide orthogonal information, thereby

creating a self-validating system for quality assessment.
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Physicochemical Properties
A foundational understanding of the physicochemical properties of 3-Formyl-1H-indazole-6-
carboxylic acid is essential for method development.

Property Value Source

CAS Number 319474-35-6 [1][2]

Molecular Formula C₉H₆N₂O₃ [1]

Molecular Weight 190.16 g/mol [1]

Appearance

Off-white to yellow crystalline

powder (predicted based on

analogs)

[3]

Storage

Sealed in a dry, room

temperature environment is

recommended.

[1]

Note: Experimental values for melting point and solubility are not consistently reported in

publicly available literature; therefore, empirical determination is recommended as part of the

initial characterization.

Analytical Methodologies
A multi-pronged analytical approach is recommended to ensure a comprehensive

characterization of 3-Formyl-1H-indazole-6-carboxylic acid. The relationship between these

techniques is illustrated in the workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Comprehensive Characterization of 3-
Formyl-1H-indazole-6-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343050#analytical-methods-for-3-formyl-1h-
indazole-6-carboxylic-acid-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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